Cas no 1203330-75-9 (ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate)

• Product Name: ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate
• CAS No: 1203330-75-9
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6354403
• PubChem ID: 45501977
• Update Time: 2024-01-13

ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate
• AKOS024501546
• ethyl 2-[[2-(4-methyl-6-oxopyrimidin-1-yl)acetyl]amino]benzoate
• F5228-2042
• 1203330-75-9
• VU0638059-1
• ethyl 2-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate
• ethyl 2-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamido]benzoate

• Inchi： 1S/C16H17N3O4/c1-3-23-16(22)12-6-4-5-7-13(12)18-14(20)9-19-10-17-11(2)8-15(19)21/h4-8,10H,3,9H2,1-2H3,(H,18,20)
• InChI Key： RBTCAYDPKOVCEI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1NC(CN1C=NC(C)=CC1=O)=O)=O

Computed Properties

• Exact Mass: 315.122
• Monoisotopic Mass: 315.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives